Cas no 18087-61-1 (2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone
• CAS No: 18087-61-1
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• CID: 3158656
• PubChem ID: 26596485
• Update Time: 2025-08-04

2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone

• Inchi： 1S/C7H5F3OS/c1-4-2-3-5(12-4)6(11)7(8,9)10/h2-3H,1H3
• InChI Key： QJVZFJXCNHKJBW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone

2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone

2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone (CAS No. 18087-61-1) is a highly specialized organic compound with a unique structure that combines a trifluoromethyl group with a thiophene ring. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a trifluoromethyl ketone group attached to a substituted thiophene ring, which imparts it with distinct chemical and physical properties.

The synthesis of 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the thiophene ring. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for high-end applications.

One of the most notable features of 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone is its electronic properties. The trifluoromethyl group is highly electron-withdrawing, which significantly influences the reactivity of the molecule. This property makes it an attractive candidate for use as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its potential as a building block for developing novel kinase inhibitors, which are critical in anticancer drug discovery.

In addition to its role in pharmaceuticals, 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone has shown promise in agrochemical applications. Its ability to modulate plant growth and stress responses has been explored in recent research. For example, scientists have investigated its potential as a plant growth regulator under abiotic stress conditions such as drought and salinity. The compound's unique structure allows it to interact with specific plant receptors, triggering stress mitigation pathways that enhance crop resilience.

The physical properties of 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone are also worth noting. It has a relatively high melting point and is sparingly soluble in common organic solvents. These characteristics make it suitable for use in solid-state chemistry applications. Recent research has focused on its use as a precursor for synthesizing advanced materials such as organic semiconductors and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of 2,2,2-Trifluoro-1-(5-methylthiophen-2-yl)ethanone is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This information is vital for ensuring sustainable practices in its production and application.

In conclusion, CAS No 18087611, commonly referred to as Trifluoromethyl thiophene ketone, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new uses and improve synthetic methodologies for this compound, its significance in both academic and industrial settings is expected to grow further.